4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate

• IUPAC Name: (4-acetamidophenyl) 4-fluoro-3-methylbenzenesulfonate
• InChI: InChI=1S/C15H14FNO4S/c1-10-9-14(7-8-15(10)16)22(19,20)21-13-5-3-12(4-6-13)17-11(2)18/h3-9H,1-2H3,(H,17,18)
• InChI Key: SAZRUTBXSVINGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)OC2=CC=C(C=C2)NC(=O)C)F
• Molecular Formula: C15H14FNO4S
• Molecular Weight: 323.3 g/mol

Description

4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate, also known as AFMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AFMB is a sulfonate ester that contains both an acetylamino and a fluoro-methyl group, making it a unique and versatile compound.

Scientific Research Applications

4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has shown potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has been investigated as a potential drug candidate for the treatment of cancer and other diseases. 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has also been used in biochemistry to study protein-ligand interactions and enzyme inhibition. In materials science, 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has been used as a building block for the synthesis of functional materials such as polymers and dendrimers.

Mechanism of Action

The mechanism of action of 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate is not fully understood, but it is believed to interact with specific targets in cells and tissues. 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and carbonic anhydrase, which are involved in various physiological processes. 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has also been shown to bind to specific proteins, such as tubulin, which plays a crucial role in cell division.
Biochemical and Physiological Effects:
4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has been shown to have various biochemical and physiological effects, depending on the target and concentration. 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the transmission of nerve impulses. Additionally, 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body.

Advantages and Limitations for Lab Experiments

4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has several advantages for lab experiments, including its availability, ease of synthesis, and versatility. 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate can be used as a building block for the synthesis of various functional materials and can also be used as a tool compound for biochemical and pharmacological studies. However, 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate also has limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several potential future directions for 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate research. One direction is to investigate the potential of 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate as a drug candidate for the treatment of cancer and other diseases. Another direction is to explore the use of 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate as a tool compound for the study of protein-ligand interactions and enzyme inhibition. Additionally, 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate can be used as a building block for the synthesis of functional materials with various applications, such as drug delivery and sensing. Overall, 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate has significant potential for further research and development in various fields.

Synthesis Methods

The synthesis of 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate involves the reaction of 4-(acetylamino)phenol with 4-fluoro-3-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate as a white crystalline solid with a melting point of 114-116°C. The synthesis of 4-(Acetylamino)phenyl 4-fluoro-3-methylbenzenesulfonate is relatively straightforward, making it a readily available compound for scientific research.